Cas no 2089257-27-0 (Oxalic acid; tert-butyl 2-(azetidin-3-yl)acetate)

• Product Name: Oxalic acid; tert-butyl 2-(azetidin-3-yl)acetate
• CAS No: 2089257-27-0
• MF: C₁₁H₁₉NO₆
• MW: 261.27166390419
• CID: 4636406
• Update Time: 2023-08-10

Oxalic acid; tert-butyl 2-(azetidin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Oxalic acid; tert-butyl 2-(azetidin-3-yl)acetate
• E73182
• tert-butyl 2-(azetidin-3-yl)acetate;oxalic acid
• OXALIC ACID TERT-BUTYL 2-(AZETIDIN-3-YL)ACETATE

• Inchi： 1S/C9H17NO2.C2H2O4/c1-9(2,3)12-8(11)4-7-5-10-6-7;3-1(4)2(5)6/h7,10H,4-6H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key： KCEHRKLZEXDMQW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CC1CNC1)=O.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 239
• Topological Polar Surface Area: 113